Cas no 56617-70-0 (Pyrazine, 3,5-dimethyl-2-(2-methylbutyl)- (9CI))

Pyrazine, 3,5-dimethyl-2-(2-methylbutyl)- (9CI) structure
56617-70-0 structure
Product Name:Pyrazine, 3,5-dimethyl-2-(2-methylbutyl)- (9CI)
CAS No:56617-70-0
MF:C11H18N2
MW:178.274022579193
CID:945658
PubChem ID:578813
Update Time:2025-04-19

Pyrazine, 3,5-dimethyl-2-(2-methylbutyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pyrazine, 3,5-dimethyl-2-(2-methylbutyl)- (9CI)
    • 2,6-Dimethyl-3-(2-methylbutyl)pyrazine
    • 3,5-dimethyl-2-(2-methylbutyl)pyrazine
    • NS00113906
    • PYRAZINE, 3,5-DIMETHYL-2-(2-METHYLBUTYL)-
    • SCHEMBL9205515
    • DTXSID90342123
    • 3,5-Dimethyl-2-(2-methylbutyl)pyrazine #
    • 2,6-Dimethyl-3(2-methyl-1-butyl)pyrazine
    • 2,6-dimethyl-3-(2-methylbutyl)-pyrazine
    • QCYKDMGIICAOSJ-UHFFFAOYSA-N
    • Pyrazine,3,5-dimethyl-2-(2-methylbutyl)-(9ci)
    • DB-327314
    • 56617-70-0
    • Inchi: 1S/C11H18N2/c1-5-8(2)6-11-10(4)13-9(3)7-12-11/h7-8H,5-6H2,1-4H3
    • InChI Key: QCYKDMGIICAOSJ-UHFFFAOYSA-N
    • SMILES: N1C=C(C)N=C(C)C=1CC(C)CC

Computed Properties

  • Exact Mass: 178.14714
  • Monoisotopic Mass: 178.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78
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